1-(Bromomethyl)-1-(1-methoxypropan-2-yl)cyclopropane

• Molecular Formula: C8H15BrO
• Molecular Weight: 207.11 g/mol
• IUPAC Name: 1-(bromomethyl)-1-(1-methoxypropan-2-yl)cyclopropane
• InChI: InChI=1S/C8H15BrO/c1-7(5-10-2)8(6-9)3-4-8/h7H,3-6H2,1-2H3
• InChI Key: PNRICHHLDLDOLB-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)C1(CC1)CBr

Description

1-(Bromomethyl)-1-(1-methoxypropan-2-yl)cyclopropane is a cyclopropane derivative featuring a bromomethyl group and a branched ether substituent (1-methoxypropan-2-yl) attached to the same carbon atom of the strained three-membered ring. The cyclopropane ring imparts unique reactivity due to its angle strain, while the bromomethyl group serves as a reactive site for nucleophilic substitution or cross-coupling reactions.

Biological Activity

1-(Bromomethyl)-1-(1-methoxypropan-2-yl)cyclopropane is an organic compound notable for its unique structural features, including a bromomethyl group and a methoxypropan-2-yl moiety attached to a cyclopropane ring. Its molecular formula is C₁₁H₁₃BrO, with a molecular weight of 221.13 g/mol. This compound has garnered interest in various fields, particularly in medicinal chemistry, due to its potential biological activities.

The biological activity of 1-(Bromomethyl)-1-(1-methoxypropan-2-yl)cyclopropane is primarily attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. The bromine atom in its structure enhances reactivity, allowing the compound to participate in various biochemical pathways.

Key Mechanisms:

• Enzyme Inhibition: The compound may act as an inhibitor or modulator in enzymatic reactions, which can provide insights into its therapeutic potential. Studies suggest that halogenated compounds often exhibit significant enzyme inhibition properties due to their electrophilic nature.
• Binding Affinity: The methoxypropan-2-yl group contributes to the compound's binding affinity and specificity towards biological targets, potentially modulating their activity through competitive inhibition or allosteric modulation.

Biological Activity Studies

Research has focused on evaluating the biological activities of this compound through various assays. Below is a summary of key findings:

Activity Type	Description	IC50 Values
Antiproliferative	In vitro studies have shown that derivatives of this compound exhibit varying degrees of antiproliferative activity against cancer cell lines. Some derivatives demonstrated IC50 values as low as 3.1 µM against MCF-7 cells .	3.1 µM (MCF-7)
Antibacterial	The compound has been tested for antibacterial properties, showing moderate activity against Gram-positive bacteria, with MIC values around 8 µM .	8 µM (E. faecalis)
Antioxidative	Compounds derived from this structure have shown improved antioxidative activity compared to standard agents like BHT .	Not specified

Case Studies

Several case studies have illustrated the biological implications of this compound:

• Antiproliferative Activity: A study investigated the effects of various substituted derivatives of cyclopropane on cancer cell lines. The results indicated that certain modifications significantly enhanced antiproliferative activity, suggesting that structural variations can lead to improved therapeutic efficacy .
• Enzyme Interaction Studies: Research examining the interaction between 1-(Bromomethyl)-1-(1-methoxypropan-2-yl)cyclopropane and specific enzymes revealed that it could inhibit key metabolic pathways involved in cancer progression. This was demonstrated through enzyme kinetics assays where significant inhibition was noted at micromolar concentrations.
• Antimicrobial Efficacy: Another investigation focused on the antibacterial properties of the compound against various pathogens. The results showed promising activity against E. faecalis, indicating potential applications in treating bacterial infections .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key cyclopropane derivatives with bromomethyl and related substituents, highlighting structural and functional differences:

Compound Name	Substituents	Molecular Formula	Key Properties/Applications	Evidence Source
1-(Bromomethyl)-1-(methoxymethyl)cyclopropane	Methoxymethyl, Bromomethyl	C₆H₁₁BrO₂	Ether substituent; used in synthetic intermediates .
1-(Bromomethyl)-1-(trifluoromethyl)cyclopropane	Trifluoromethyl, Bromomethyl	C₅H₆BrF₃	High electronegativity; stabilizes adjacent charges; pharmaceutical applications .
1-(Bromomethyl)-1-fluorocyclopropane	Fluorine, Bromomethyl	C₄H₆BrF	Small electronegative substituent; impacts ring strain and reactivity .
1-(Bromomethyl)-1-methylcyclopropane	Methyl, Bromomethyl	C₅H₉Br	Lipophilic; used in medicinal chemistry intermediates .
1-Bromo-1-(bromomethyl)cyclopropane	Bromine, Bromomethyl	C₄H₆Br₂	Dual bromine sites; prone to elimination or coupling reactions .
Cyclopropylmethyl bromide	Cyclopropane ring, Bromomethyl	C₄H₇Br	Simple structure; high density (1.392 g/mL); pharmaceutical intermediate .

Physical and Electronic Properties

• Polarity : The ether group in the target compound increases polarity compared to methyl or trifluoromethyl analogs, enhancing solubility in polar solvents. This contrasts with 1-(bromomethyl)-1-(trifluoromethyl)cyclopropane, where the CF₃ group induces strong electronegativity but lower solubility in water .

Pharmacological and Industrial Relevance

• Pharmaceutical Intermediates: Cyclopropylmethyl bromide (CAS 7051-34-5) is a known intermediate in drug synthesis . The target compound’s ether linkage could make it suitable for prodrug formulations or bioactive molecule scaffolds.
• Material Science : Fluorinated analogs (e.g., ) are valued in agrochemicals and polymers for their stability; the target compound’s ether group may offer alternative biodegradability profiles .

Preparation Methods

Cyclopropane Ring Construction

The cyclopropane ring is typically synthesized via cyclopropanation reactions, which can be achieved by:

• Carbene or carbenoid addition to alkenes: Using reagents like dihalocarbenes or metal-carbenoids to add across double bonds.
• Intramolecular cyclization: Utilizing haloalkyl precursors that undergo intramolecular nucleophilic substitution to form the cyclopropane ring.

For example, ethyl 1-(2-chloropyrimidin-4-yl)cyclopropane-1-carboxylate derivatives have been prepared by nucleophilic substitution and cyclization strategies under basic conditions, which can be adapted for related cyclopropane syntheses.

Introduction of Bromomethyl Group

The bromomethyl substituent is commonly introduced via:

• Bromination of methyl groups: Using reagents such as N-bromosuccinimide (NBS) or bromine in the presence of radical initiators.
• Alkylation with bromomethyl precursors: For example, reacting cyclopropane derivatives with bromomethyl halides under nucleophilic substitution conditions.

A related approach involves the synthesis of bromo-substituted cyclopropane derivatives by treatment of amines or alcohols with bromoacetyl bromide or bromomethyl halides, often in the presence of bases like triethylamine at low temperatures to control reactivity.

Installation of 1-Methoxypropan-2-yl Group

The 1-methoxypropan-2-yl substituent can be introduced by:

• Nucleophilic substitution reactions: Using methoxypropan-2-yl halides or tosylates as electrophiles reacting with cyclopropane anions or organometallic intermediates.
• Addition of methoxypropan-2-yl organometallic reagents: Such as Grignard or organolithium reagents to cyclopropane carbonyl precursors, followed by reduction or further functionalization.

For example, the synthesis of cyclopropane derivatives bearing methoxyalkyl substituents has been accomplished via the addition of methoxyalkylmagnesium halides to cyclopropanecarboxaldehydes or ketones.

General Synthetic Route Example

A plausible synthetic sequence for 1-(bromomethyl)-1-(1-methoxypropan-2-yl)cyclopropane might involve:

Step	Reaction Type	Reagents/Conditions	Outcome
1	Cyclopropanation of alkene	Use of sodium bromodifluoroacetate or related carbene precursors at controlled temperature	Formation of bromocyclopropane intermediate
2	Nucleophilic substitution	Reaction with methoxypropan-2-yl nucleophile or electrophile under basic conditions (e.g., K2CO3 in acetonitrile)	Introduction of methoxypropan-2-yl substituent
3	Bromomethylation	Treatment with bromomethyl halide or bromoacetyl bromide in presence of triethylamine at low temperature	Installation of bromomethyl group
4	Purification	Silica gel column chromatography using petroleum ether/ethyl acetate mixtures	Isolation of pure target compound

Reaction Conditions and Optimization

• Bases: Alkali metal hydroxides (e.g., NaOH, KOH), carbonates (e.g., K2CO3), or phosphates are preferred for deprotonation and substitution reactions.
• Solvents: Polar aprotic solvents such as acetonitrile, dichloromethane, or ethers are commonly employed to facilitate nucleophilic substitutions without inhibiting the reaction.
• Temperature: Low temperatures (−20 °C to 0 °C) are often used during bromomethylation to control reaction rate and avoid side reactions.
• Purification: Column chromatography on silica gel is standard for isolating the desired product with good purity.

Analytical Data and Characterization

Typical characterization includes:

Technique	Purpose	Expected Data
NMR (1H, 13C)	Structural confirmation	Signals corresponding to cyclopropane protons, bromomethyl group, and methoxypropan-2-yl substituent
Mass Spectrometry (ESI-MS)	Molecular weight confirmation	Molecular ion peak consistent with molecular formula
IR Spectroscopy	Functional group identification	Absorption bands for C–Br, C–O–C (ether), and cyclopropane ring vibrations
Elemental Analysis	Purity and composition	Consistency with calculated elemental percentages

Summary Table of Preparation Methods

Method	Key Reagents	Reaction Type	Advantages	Limitations
Carbene Cyclopropanation	Sodium bromodifluoroacetate, alkenes	Carbene addition	High yield, stereocontrol	Requires handling reactive carbenes
Nucleophilic Substitution	Methoxypropan-2-yl halides, bases	SN2 substitution	Mild conditions, selective	Possible competing elimination
Bromomethylation	Bromomethyl halides, triethylamine	Electrophilic substitution	Direct installation of bromomethyl	Sensitive to temperature, side reactions
Organometallic Addition	Methoxypropan-2-yl Grignard reagents	Nucleophilic addition	Good functional group tolerance	Requires anhydrous conditions